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Compound of Interest

Compound Name: Artesunate-13C4

Cat. No.: B12377046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Artesunate-¹³C₄, an isotopically labeled internal standard crucial for quantitative bioanalysis.

This document details supplier information, available product specifications, and insights into

its application in experimental settings. The guide also includes diagrammatic representations

of a typical experimental workflow, the synthesis of the labeled compound, and a key signaling

pathway influenced by Artesunate.

Commercial Availability and Suppliers
Artesunate-¹³C₄ is a specialized chemical compound used primarily in research and

development, particularly in pharmacokinetic and metabolic studies. Its commercial availability

is limited to suppliers specializing in isotopically labeled compounds. The primary identified

supplier is MedchemExpress. While other suppliers such as Toronto Research Chemicals

(TRC) and Alsachim (a Shimadzu Group Company) offer deuterated and related isotopically

labeled compounds, MedchemExpress explicitly lists Artesunate-¹³C₄ in their catalog.

Table 1: Commercial Suppliers of Isotopically Labeled Artesunate
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Supplier Product Name Catalog Number Availability

MedchemExpress Artesunate-¹³C₄ HY-154773S In Stock[1]

Toronto Research

Chemicals
Artesunate-d₃ Not specified Available

Toronto Research

Chemicals
Artesunate-d₄ TRC-A777803-1MG Available

Alsachim
[¹³C,²H₄]-

Dihydroartemisinin
Not specified Available[2]

Product Specifications
Detailed product specifications are essential for the accurate design and execution of

experiments. While a specific Certificate of Analysis for Artesunate-¹³C₄ from MedchemExpress

was not publicly available, the general specifications can be inferred from their product page

and certificates of analysis for related compounds.

Table 2: Product Specifications for Artesunate-¹³C₄
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Parameter Specification Source

Chemical Name

Butanedioic acid, 1-​[(3R,​5aS,​

6R,​8aS,​9R,​10S,​12R,​12aR)​-​

decahydro-​3,​6,​9-​trimethyl-​3,​

12-​epoxy-​12H-​pyrano[4,​3-​j]​-​1,​

2-​benzodioxepin-​10-​yl] ester-

¹³C₄

Inferred

Molecular Formula C₁₅¹³C₄H₂₈O₈ [1]

Molecular Weight 388.43 [1]

Isotopic Purity
Typically ≥99% for ¹³C labeled

compounds
General Supplier Data

Chemical Purity Typically ≥98% (HPLC) [3]

Appearance White to off-white solid

Solubility Soluble in DMSO

Storage

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 6 months, -20°C for 1

month.

Synthesis of Artesunate-¹³C₄
The synthesis of Artesunate involves the esterification of dihydroartemisinin (DHA) with

succinic anhydride. For the ¹³C₄-labeled version, the isotopic labels are introduced via ¹³C₄-

labeled succinic anhydride.
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Dihydroartemisinin (DHA)

Artesunate-¹³C₄

Esterification

Succinic Anhydride-¹³C₄
Basic Conditions

(e.g., Pyridine, Triethylamine)
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Synthesis of Artesunate-¹³C₄

This reaction is a standard esterification where the hydroxyl group of DHA attacks one of the

carbonyl carbons of the labeled succinic anhydride, leading to the formation of the

hemisuccinate ester, Artesunate-¹³C₄.

Experimental Applications and Protocols
Artesunate-¹³C₄ is primarily used as an internal standard in quantitative mass spectrometry-

based assays, such as Liquid Chromatography-Mass Spectrometry (LC-MS), for the accurate

determination of Artesunate concentrations in biological matrices.

Experimental Workflow: Metabolic Stability Assay
The following diagram illustrates a typical workflow for a metabolic stability assay using

Artesunate-¹³C₄ as an internal standard.
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Workflow for a Metabolic Stability Assay
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Detailed Methodologies for LC-MS Analysis
Several LC-MS methods have been developed for the quantification of Artesunate and its

active metabolite, dihydroartemisinin (DHA), in biological samples.

Table 3: Example LC-MS Parameters for Artesunate Analysis

Parameter Description

Column
C18 reverse-phase column (e.g., XTerra MS

C18, 3.5 µm, 2.1 x 100 mm)

Mobile Phase
A: 0.15% aqueous formic acid; B: 0.15% formic

acid in acetonitrile

Gradient
Isocratic or gradient elution depending on the

specific method.

Flow Rate 300 µL/min

Injection Volume 5-30 µL

Ionization Mode

Positive Atmospheric Pressure Chemical

Ionization (APCI+) or Electrospray Ionization

(ESI+)

Detection
Single Ion Recording (SIR) or Multiple Reaction

Monitoring (MRM)

Monitored Ions (m/z)
Artesunate: [M+NH₄]⁺ at 402;

Dihydroartemisinin: [M+NH₄]⁺ at 302

Artesunate Signaling Pathways
Artesunate has been shown to exert its effects through the modulation of various signaling

pathways, including the PI3K/Akt/mTOR and NF-κB pathways. Understanding these pathways

is crucial for researchers in drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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